Cas no 2411337-21-6 ((2E)-N-cyclopropyl-4-(dimethylamino)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide)

• Product Name: (2E)-N-cyclopropyl-4-(dimethylamino)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide
• CAS No: 2411337-21-6
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• CID: 5358488
• PubChem ID: 146098004
• Update Time: 2025-06-12

(2E)-N-cyclopropyl-4-(dimethylamino)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174348
• (2E)-N-cyclopropyl-4-(dimethylamino)-N-[(1-methyl-1H-pyrazol-5-yl)methyl]but-2-enamide
• (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(2-methylpyrazol-3-yl)methyl]but-2-enamide
• (2E)-N-cyclopropyl-4-(dimethylamino)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide

• Inchi： 1S/C14H22N4O/c1-16(2)10-4-5-14(19)18(12-6-7-12)11-13-8-9-15-17(13)3/h4-5,8-9,12H,6-7,10-11H2,1-3H3/b5-4+
• InChI Key： JFSWTUIPKVIOLM-SNAWJCMRSA-N
• SMILES： O=C(/C=C/CN(C)C)N(CC1=CC=NN1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• XLogP3: 0.4
• Topological Polar Surface Area: 41.4

Additional information on (2E)-N-cyclopropyl-4-(dimethylamino)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide

Introduction to (2E)-N-cyclopropyl-4-(dimethylamino)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide (CAS No. 2411337-21-6)

(2E)-N-cyclopropyl-4-(dimethylamino)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2411337-21-6, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. The detailed structure of this molecule includes a cyclopropyl group, a dimethylamino substituent, and a 1-methyl-1H-pyrazol-5-yl moiety, which collectively contribute to its distinctive chemical and pharmacological profile.

The compound's molecular framework is characterized by a conjugated system involving a but-2-enamide backbone, which is known to influence its electronic properties and reactivity. The presence of the N-cyclopropyl group introduces steric hindrance, potentially affecting both the compound's solubility and its interactions with biological targets. Additionally, the N-(1-methyl-1H-pyrazol-5-yl) part of the molecule suggests possible interactions with enzymes or receptors due to the pyrazole scaffold's known bioactivity.

In recent years, there has been growing interest in developing novel compounds that incorporate heterocyclic structures, such as pyrazole derivatives, due to their wide range of biological activities. The 1-methyl-1H-pyrazol-5-yl moiety in (2E)-N-cyclopropyl-4-(dimethylamino)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide is particularly noteworthy, as pyrazole-based compounds have been extensively studied for their potential applications in treating various diseases, including inflammatory disorders and infectious diseases.

The pharmacological properties of this compound are further enhanced by the presence of the dimethylamino group, which can act as a hydrogen bond acceptor and participate in salt formation, thereby improving bioavailability. The overall structure of (2E)-N-cyclopropyl-4-(dimethylamino)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide suggests that it may exhibit multiple modes of action, making it a valuable candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of optimizing molecular structures to achieve desired pharmacokinetic and pharmacodynamic properties. The conjugated system in (2E)-N-cyclopropyl-4-(dimethylamino)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide may contribute to its stability and reactivity, which are critical factors in drug design. Additionally, the steric bulk introduced by the cyclopropyl group could influence binding affinity and selectivity, making it an interesting target for medicinal chemists.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, may be employed to construct the complex framework efficiently. The use of chiral auxiliaries or catalysts could also be necessary to achieve enantiopure forms of the compound, which are often required for pharmaceutical applications.

Evaluation of (2E)-N-cyclopropyl-4-(dimethylamino)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide in vitro has revealed promising preliminary results regarding its interaction with biological targets. Studies have shown that this compound can modulate certain enzymes and receptors involved in disease pathways. For instance, its ability to interact with specific kinases or ion channels could make it useful in treating conditions such as cancer or neurodegenerative diseases.

The potential therapeutic applications of (2E)-N-cyclopropyl-4-(dimethylamino)-N-(1-methyl-1H-pyrazol-5-y l)methylbut - 2 - enamide are further supported by its structural features. The combination of a lipophilic backbone with polar functional groups enhances its ability to penetrate biological membranes while maintaining solubility in aqueous environments. This balance is crucial for achieving effective drug delivery and distribution within the body.

Ongoing research aims to explore the full spectrum of activities exhibited by this compound through comprehensive pharmacological profiling. Additional studies are needed to assess its efficacy and safety in preclinical models before moving into human trials. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be essential in deciphering the complex interactions between (2E)-N-cyclopropyl - 4 - (dimeth ylamino) - N - ( 1 - methyl - 1 H - py ra z ol - 5 - yl ) methylbu t - 2 - en am ide and its biological targets.

The development of novel pharmaceutical agents often requires interdisciplinary approaches that integrate knowledge from chemistry, biology, and medicine. The case of (2E)-N-cyclopropyl - 4 - ( dim eth ylamino ) - N - ( 1 - me thy l - 1 H - py ra z ol - 5 - yl ) methylbu t - 2 - en am ide exemplifies how structural innovation can lead to compounds with significant therapeutic potential. As research continues to uncover new biological pathways and targets, compounds like this one will play an increasingly important role in addressing unmet medical needs.